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Compound of Interest

Compound Name: 2-Morpholinopyrimidine-4,6-diol

Cat. No.: B1352951 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Morpholinopyrimidine-4,6-diol, a key compound in various research applications.

Adherence to these protocols is crucial for minimizing risks and ensuring a safe laboratory

environment.

While a specific Safety Data Sheet (SDS) for 2-Morpholinopyrimidine-4,6-diol is not readily

available, data from structurally similar pyrimidine derivatives suggest that it should be handled

with caution, assuming it may be hazardous.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the hazard profiles of similar pyrimidine compounds, researchers should be aware of

the following potential hazards: harmful if swallowed, and may cause skin and serious eye

irritation. In the absence of specific data, it is prudent to treat 2-Morpholinopyrimidine-4,6-
diol as a hazardous chemical.

The following table summarizes the recommended personal protective equipment:
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PPE Category Recommended Equipment Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.[1]

To prevent eye contact which

could lead to serious irritation.

Hand Protection
Chemically impermeable

gloves.[1]

To avoid skin contact and

potential irritation.

Body Protection
A lab coat or other protective

clothing.[1]
To prevent skin contact.[1]

Respiratory Protection
A NIOSH-approved respirator.

[1]

Recommended if there is a risk

of dust or aerosol formation.[1]

Engineering Controls and Emergency Procedures
Proper laboratory setup is critical for safe handling.

Control Measure Specification

Ventilation

All handling should be conducted in a well-

ventilated area, preferably within a chemical

fume hood.[1]

Emergency Equipment

Eyewash stations and safety showers must be

readily accessible in the immediate work area.

[1]

In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

If Inhaled
Move the person to fresh air. If they feel unwell,

call a POISON CENTER or doctor.[2][3]

In Case of Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[3]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3]

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Handling and Disposal Protocol:

Waste Identification: Classify 2-Morpholinopyrimidine-4,6-diol waste as hazardous

chemical waste.[1]

Waste Segregation: Do not mix with other solvent wastes unless compatibility is confirmed.

[1]

Container Management:

Use containers that are chemically compatible with the waste. Whenever possible, use the

original manufacturer's container.[1]

Affix a hazardous waste tag to the container as soon as the first drop of waste is added,

including the chemical name, accumulation start date, and associated hazards.[1]
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Sharps Disposal: Any sharps contaminated with the compound must be disposed of in a

designated, puncture-resistant sharps container.[1]

Final Disposal: Dispose of the contents and container at an approved waste disposal plant.

[2]

The following diagram illustrates the standard workflow for the safe handling of 2-
Morpholinopyrimidine-4,6-diol in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Morpholinopyrimidine-4,6-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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